Cas no 931-70-4 (Benzene,1-methyl-4-silyl-)

Benzene,1-methyl-4-silyl- is an organosilicon compound featuring a methyl-substituted benzene ring with a silyl group at the para position. This structure imparts unique reactivity and stability, making it valuable in synthetic organic and organometallic chemistry. The silyl group enhances electrophilic substitution reactions, while the aromatic ring provides a robust framework for further functionalization. Its compatibility with cross-coupling reactions and use as a precursor in silicon-based materials synthesis are notable advantages. The compound’s stability under various conditions allows for precise control in advanced chemical processes, particularly in the development of specialty polymers and silicon-containing intermediates.
Benzene,1-methyl-4-silyl- structure
Benzene,1-methyl-4-silyl- structure
Product name:Benzene,1-methyl-4-silyl-
CAS No:931-70-4
MF:C7H10Si
MW:122.2398
MDL:MFCD07368362
CID:797267
PubChem ID:6329193

Benzene,1-methyl-4-silyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-methyl-4-silyl-
    • p-TOLYLSILANE
    • p-MeC6H4SiH3
    • p-tolysilane
    • (4-Methylphenyl)silane #
    • AKOS006282773
    • Silane, (4-methylphenyl)-
    • DTXSID001318880
    • 1-Methyl-4-silylbenzene
    • MFCD07368362
    • 931-70-4
    • OASAGXUWNYOMED-UHFFFAOYSA-N
    • DB-009808
    • MDL: MFCD07368362
    • Inchi: InChI=1S/C7H7Si/c1-6-2-4-7(8)5-3-6/h2-5H,1H3
    • InChI Key: DDIXHFKHYMZDFP-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)[Si]

Computed Properties

  • Exact Mass: 122.05500
  • Monoisotopic Mass: 119.031701758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 62.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: -0.01430

Benzene,1-methyl-4-silyl- Security Information

Benzene,1-methyl-4-silyl- Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Benzene,1-methyl-4-silyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P935221-10g
P-TOLYLSILANE
931-70-4 97%
10g
¥2,070.00 2022-08-31
Cooke Chemical
M3726057-10g
P-TOLYLSILANE
931-70-4 97%
10g
RMB 1840.00 2025-02-20

Benzene,1-methyl-4-silyl- Related Literature

Recommend Articles

Recommended suppliers
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.